Cas no 28277-46-5 (Ruthenium(3+),tris(2,2'-bipyridine-kN1,kN1')-, trichloride, (OC-6-11)-(9CI))

• Product Name: Ruthenium(3+),tris(2,2'-bipyridine-kN1,kN1')-, trichloride, (OC-6-11)-(9CI)
• CAS No: 28277-46-5
• MF: C₃₀H₂₄Cl₃N₆Ru
• MW: 675.980762481689
• CID: 265496
• PubChem ID: 3081458
• Update Time: 2025-04-19

Ruthenium(3+),tris(2,2'-bipyridine-kN1,kN1')-, trichloride, (OC-6-11)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ruthenium(3+),tris(2,2'-bipyridine-kN1,kN1')-, trichloride, (OC-6-11)-(9CI)
• 2-pyridin-2-ylpyridine,ruthenium(3+),trichloride
• 28277-46-5
• Ruthenium(3+) chloride--2,2'-bipyridine (1/3/3)
• Ruthenium III tris(2,2'-bipyridine)
• 2-pyridin-2-ylpyridine;ruthenium(3+);trichloride
• tris(2,2'-bipyridyl)ruthenium(iii)
• DTXSID70950982
• Tris(2,2'-bipyridine)ruthenium III
• Ruthenium(3+), tris(2,2'-bipyridine-N,N')-, trichloride, (OC-6-11)-
• Ru(III)-Tris(bipyridyl)

• Inchi： 1S/3C10H8N2.3ClH.Ru/c3*1-3-7-11-9(5-1)10-6-2-4-8-12-10;;;;/h3*1-8H;3*1H;/q;;;;;;+3/p-3
• InChI Key： SIDCPPUYOKZTEY-UHFFFAOYSA-K
• SMILES： [Ru+3].[Cl-].[Cl-].[Cl-].N1C=CC=CC=1C1C=CC=CN=1.N1C=CC=CC=1C1C=CC=CN=1.N1C=CC=CC=1C1C=CC=CN=1

Computed Properties

• Exact Mass: 669.02082
• Monoisotopic Mass: 675.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• Boiling Point: 272.5°Cat760mmHg
• Flash Point: 107.2°C
• PSA: 77.34